![molecular formula C20H22FN3O3 B8524910 1-Piperidineacetamide,4-[(4-fluorophenyl)methyl]-n-(4-nitrophenyl)-](/img/structure/B8524910.png)
1-Piperidineacetamide,4-[(4-fluorophenyl)methyl]-n-(4-nitrophenyl)-
Cat. No. B8524910
M. Wt: 371.4 g/mol
InChI Key: MVJOXYLTVBZFEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07435744B2
Procedure details
The title compound is prepared from 2-chloro-N-(4-nitro-phenyl)-acetamide and 4-(4-fluoro-benzyl)-piperidine hydrochloride according to the method described in Example 142b. Melting Point: 120-123° C. (diethylether)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][C:3]([NH:5][C:6]1[CH:11]=[CH:10][C:9]([N+:12]([O-:14])=[O:13])=[CH:8][CH:7]=1)=[O:4].Cl.[F:16][C:17]1[CH:29]=[CH:28][C:20]([CH2:21][CH:22]2[CH2:27][CH2:26][NH:25][CH2:24][CH2:23]2)=[CH:19][CH:18]=1>C(OCC)C>[F:16][C:17]1[CH:18]=[CH:19][C:20]([CH2:21][CH:22]2[CH2:23][CH2:24][N:25]([CH2:2][C:3]([NH:5][C:6]3[CH:11]=[CH:10][C:9]([N+:12]([O-:14])=[O:13])=[CH:8][CH:7]=3)=[O:4])[CH2:26][CH2:27]2)=[CH:28][CH:29]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
ClCC(=O)NC1=CC=C(C=C1)[N+](=O)[O-]
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
Cl.FC1=CC=C(CC2CCNCC2)C=C1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
C(C)OCC
|
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
|
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Smiles
|
FC1=CC=C(CC2CCN(CC2)CC(=O)NC2=CC=C(C=C2)[N+](=O)[O-])C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
